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Compound of Interest

Compound Name: PF-06726304 acetate

Cat. No.: B1485434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and

disposal of PF-06726304 acetate, a potent EZH2 inhibitor. As with many novel research

compounds, a comprehensive Safety Data Sheet (SDS) may not be readily available.

Therefore, it is imperative to treat this compound as potentially hazardous and follow stringent

safety protocols.

I. Chemical and Physical Properties
Proper handling and disposal procedures are predicated on the known chemical and physical

properties of the substance. The following table summarizes available data for PF-06726304
acetate.
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Property Value Source

Chemical Name

5,8-Dichloro-2-[(1,2-dihydro-

4,6-dimethyl-2-oxo-3-

pyridinyl)methyl]-7-(3,5-

dimethyl-4-isoxazolyl)-3,4-

dihydro-1(2H)-isoquinolinone

acetate

N/A

Molecular Formula C₂₂H₂₁Cl₂N₃O₃・C₂H₄O₂ N/A

Molecular Weight 506.38 g/mol N/A

Appearance Solid N/A

Purity ≥97% N/A

Solubility
Soluble to 100 mM in DMSO

and 100 mM in ethanol
N/A

Storage Store at room temperature N/A

II. Guiding Principles for Safe Disposal
Given that PF-06726304 acetate is a potent, biologically active compound, all waste containing

this substance must be treated as hazardous chemical waste. Adherence to your institution's

Environmental Health and Safety (EHS) guidelines and local regulations is mandatory.

Key Principles:

Waste Minimization: Whenever possible, plan experiments to minimize the generation of

chemical waste.

No Sewer Disposal: Do not dispose of PF-06726304 acetate or its solutions down the drain.

[1][2]

No General Trash Disposal: Solid waste contaminated with this compound must not be

disposed of in the regular trash.[1][2]
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Segregation: Keep waste streams separate. Do not mix aqueous waste with organic solvent

waste, and separate halogenated from non-halogenated solvents.[3]

Consult EHS: Your institution's EHS department is the primary resource for guidance on

chemical waste disposal.[1][4]

III. Step-by-Step Disposal Protocol
This protocol outlines the general procedure for the disposal of PF-06726304 acetate from a

laboratory setting.

Step 1: Waste Identification and Categorization

Hazardous Waste Determination: Due to its biological potency as an EZH2 inhibitor, PF-
06726304 acetate should be presumed to be toxic and categorized as hazardous waste.[2]

[5]

Waste Streams: Identify all waste streams that may contain the compound:

Solid Waste: Unused or expired pure compound, contaminated personal protective

equipment (PPE) such as gloves and lab coats, contaminated lab supplies (e.g., weigh

boats, pipette tips, vials).

Liquid Waste: Stock solutions (e.g., in DMSO or ethanol), experimental solutions, and the

first rinse of any container that held the compound.[1] For highly toxic compounds, the first

three rinses should be collected as hazardous waste.[1]

Step 2: Waste Collection and Storage

Container Selection:

Use a designated, leak-proof, and chemically compatible container for each waste stream.

[1][2][6] Plastic containers are often preferred for their durability.[4][5]

Ensure the container has a secure, tight-fitting lid.[1]

Labeling:
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Clearly label each waste container with the words "Hazardous Waste".[6][7]

The label must include:

The full chemical name: "PF-06726304 acetate". Avoid using abbreviations.

The solvent and its concentration (for liquid waste).

The date when waste was first added to the container (accumulation start date).[8]

The name of the Principal Investigator and the laboratory location.[7]

Storage Location:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation.[4][6]

Ensure the SAA is away from general work areas and sources of ignition.[1]

Use secondary containment (e.g., a plastic tub) for liquid waste containers to prevent

spills.[1][2]

Do not store incompatible chemicals together.[1][6]

Step 3: Arranging for Disposal

Contact EHS: Once a waste container is full or has been in use for the maximum allowable

time per institutional policy (often 6-12 months), contact your institution's EHS office to

arrange for a waste pickup.[2][4][9]

Provide Information: Be prepared to provide the EHS staff with all necessary information

about the waste, as detailed on the label.

Disposal Method: The most common and recommended disposal method for potent organic

compounds like PF-06726304 acetate is high-temperature incineration by a licensed

hazardous waste disposal facility.[10][11][12][13] This process effectively destroys the

chemical structure, rendering it non-toxic.
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IV. Disposal Decision Workflow
The following diagram illustrates the logical steps for making decisions regarding the disposal

of PF-06726304 acetate.
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Caption: Disposal workflow for PF-06726304 acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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